Cas no 1330766-33-0 (Racemic-(3S,3aS,7aR)-tert-butyl 3-hydroxyhexahydropyrano[3,2-b]pyrrole-1(2H)-carboxylate)

• Product Name: Racemic-(3S,3aS,7aR)-tert-butyl 3-hydroxyhexahydropyrano[3,2-b]pyrrole-1(2H)-carboxylate
• CAS No: 1330766-33-0
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• MDL: MFCD20230959
• CID: 4584347
• PubChem ID: 71305957
• Update Time: 2024-11-05

Racemic-(3S,3aS,7aR)-tert-butyl 3-hydroxyhexahydropyrano[3,2-b]pyrrole-1(2H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• (3S,3aS,7aR)-tert-butyl 3-hydroxyhexahydropyrano[3,2-b]pyrrole-1(2H)-carboxylate
• Racemic-(3S,3aS,7aR)-tert-butyl 3-hydroxyhexahydropyrano[3,2-b]pyrrole-1(2H)-carboxylate
• Racemic-(3S,3aS,7aR)-tert-butyl 3-hydroxyhexahydropyrano[3,2-b]pyrrole-1(2H)-carboxylate(WX111037)
• tert-butyl (3S,3aS,7aR)-3-hydroxy-3,3a,5,6,7,7a-hexahydro-2H-pyrano[3,2-b]pyrrole-1-carboxylate
• W19316
• 1932485-09-0
• 1330766-33-0
• Pyrano[3,2-b]pyrrole-1(2H)-carboxylicacid,hexahydro-3-hydroxy-,1,1-dimethylethylester,(3S,3aS,7aR)-
• Pyrano[3,2-b]pyrrole-1(2H)-carboxylic acid, hexahydro-3-hydroxy-, 1,1-dimethylethyl ester, (3S,3aS,7aR)-
• tert-Butyl (3S,3aS,7aR)-3-hydroxyhexahydropyrano[3,2-b]pyrrole-1(2H)-carboxylate
• Rel-(3s,3as,7ar)-tert-butyl 3-hydroxyhexahydropyrano[3,2-b]pyrrole-1(2h)-carboxylate
• CS-0038603
• BS-41835

• MDL： MFCD20230959
• Inchi： 1S/C12H21NO4/c1-12(2,3)17-11(15)13-7-9(14)10-8(13)5-4-6-16-10/h8-10,14H,4-7H2,1-3H3/t8-,9+,10+/m0/s1
• InChI Key： YGPOVGXTDBUOGY-IVZWLZJFSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@@H](O)[C@]2([H])OCCC[C@]12[H]

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 59Ų